Cas no 2171164-71-7 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid)

• Product Name: (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid
• CAS No: 2171164-71-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5957049
• PubChem ID: 165564563
• Update Time: 2025-07-02

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid
• 2171164-71-7
• EN300-1550420
• (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]hexanoic acid

• Inchi： 1S/C25H26N2O5/c1-2-3-13-22(24(29)30)27-23(28)14-8-15-26-25(31)32-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21-22H,2-3,13,15-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t22-/m0/s1
• InChI Key： VSASMSNLQOAELF-QFIPXVFZSA-N
• SMILES： O(C(NCC#CC(N[C@H](C(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid

Introduction to (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic Acid (CAS No. 2171164-71-7)

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171164-71-7, exhibits a complex molecular structure that makes it a promising candidate for various therapeutic applications. The presence of multiple functional groups, including an amino group, a carboxylic acid group, and a fluorenyl moiety, contributes to its unique chemical properties and potential biological activities.

The molecular architecture of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid is characterized by a chiral center at the (2S) position, which is crucial for its stereochemical properties and biological interactions. The fluorenylmethoxycarbonyl (Fmoc) protecting group on the amino function adds an additional layer of complexity, making this compound a valuable intermediate in peptide synthesis and drug development. The carboxylic acid and amide functionalities further enhance its reactivity, enabling diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The structural features of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid make it an attractive candidate for investigating its potential as a pharmacophore in drug discovery. Studies have shown that compounds with similar structural motifs exhibit promising activities in various disease models, including inflammation, cancer, and neurodegenerative disorders.

The fluorenyl moiety in the compound's structure not only contributes to its stability but also enhances its solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the presence of multiple chiral centers allows for the synthesis of enantiomerically pure forms, which can significantly influence the compound's biological activity and pharmacokinetic profile. This aspect is particularly important in medicinal chemistry, where enantiomeric purity can dictate the therapeutic outcome.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid and biological targets. These studies have revealed that the compound can bind to specific receptors and enzymes with high affinity, suggesting its potential as a lead compound for developing new therapeutics. For instance, preliminary computational studies have indicated that this compound may interact with targets involved in metabolic pathways, offering a novel approach to treating metabolic disorders.

The synthesis of (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidohexanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as asymmetric catalysis and chiral resolution methods, has been instrumental in achieving enantiopure products. These methods not only enhance the efficiency of the synthesis but also contribute to the overall quality of the final product.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and biotechnology due to its unique chemical properties. For example, the fluorenyl group can be used as a tag for bioconjugation purposes, enabling the development of novel biomaterials with enhanced functionality. Additionally, the compound's ability to form stable complexes with other molecules makes it suitable for use in drug delivery systems.

In conclusion, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2ynamidohexanoic acid (CAS No. 2171164-71) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its complex structure, multifunctional groups, and potential biological activities make it a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various therapeutic challenges.